Cas no 54767-55-4 (2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride)
![2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride structure](https://www.kuujia.com/scimg/cas/54767-55-4x500.png)
54767-55-4 structure
Product name:2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride
2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride
- 2-(butylamino)-1-(4-methylsulfanylphenyl)butan-1-ol,hydrochloride
- Α-(1-(BUTYLAMINO)PROPYL)-4-(METHYLTHIO)BENZYL ALCOHOL HCL
- 2-(Butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol--hydrogen chloride (1/1)
- Benzenemethanol, alpha-(1-(butylamino)propyl)-4-(methylthio)-, hydrochloride
- alpha-(1-(Butylamino)propyl)-4-(methylthio)benzenemethanol hydrochloride
- 54767-55-4
- Benzyl alcohol, alpha-(1-(butylamino)propyl)-4-(methylthio)-, hydrochloride
- DTXSID10970088
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- Inchi: InChI=1S/C15H25NOS.ClH/c1-4-6-11-16-14(5-2)15(17)12-7-9-13(18-3)10-8-12;/h7-10,14-17H,4-6,11H2,1-3H3;1H
- InChI Key: DTZIBAUDPPBOID-UHFFFAOYSA-N
- SMILES: CCCCNC(CC)C(C1=CC=C(C=C1)SC)O.Cl
Computed Properties
- Exact Mass: 303.14258
- Monoisotopic Mass: 303.1423633g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.26
2-(butylamino)-1-[4-(methylsulfanyl)phenyl]butan-1-ol hydrochloride Related Literature
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2. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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